![molecular formula C9H9N3O B6259540 N-methylimidazo[1,2-a]pyridine-2-carboxamide CAS No. 1341383-68-3](/img/no-structure.png)
N-methylimidazo[1,2-a]pyridine-2-carboxamide
Description
“N-methylimidazo[1,2-a]pyridine-2-carboxamide” belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring . Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity .
Synthesis Analysis
A series of novel N substituted 2-methylimidazo[1,2-a]pyridine-3-carboxamides has been synthesized in high yield by a convenient method . 2-Amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides reacted with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine .Molecular Structure Analysis
The structures of 2-Amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides were established on the basis of X-ray structural analysis . 2-Methylimidazo[1,2-a]pyridine further reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides, the structure of which was confirmed by X-ray structural analysis .Chemical Reactions Analysis
2-Methylimidazo[1,2-a]pyridine reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeded with a substitution of a hydrogen atom at the C-3 carbon atom and the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide .Mechanism of Action
Future Directions
Imidazo[1,2-a]pyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . It is also useful in material science because of its structural character . The goal of the present work was to study the interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine, as well as to explore the antimicrobial action of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide against Staphylococcus aureus .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methylimidazo[1,2-a]pyridine-2-carboxamide involves the reaction of 2-aminopyridine with methyl isocyanate, followed by cyclization with formic acid to form the imidazo[1,2-a]pyridine ring. The resulting intermediate is then reacted with N-methylformamide to introduce the amide group at the 2-position of the imidazo[1,2-a]pyridine ring, yielding the final product.", "Starting Materials": ["2-aminopyridine", "methyl isocyanate", "formic acid", "N-methylformamide"], "Reaction": ["Step 1: React 2-aminopyridine with methyl isocyanate in the presence of a catalyst to form N-methyl-2-aminopyridine isocyanate intermediate.", "Step 2: Cyclize the intermediate with formic acid to form the imidazo[1,2-a]pyridine ring.", "Step 3: React the resulting intermediate with N-methylformamide to introduce the amide group at the 2-position of the imidazo[1,2-a]pyridine ring, yielding N-methylimidazo[1,2-a]pyridine-2-carboxamide."] } | |
CAS RN |
1341383-68-3 |
Product Name |
N-methylimidazo[1,2-a]pyridine-2-carboxamide |
Molecular Formula |
C9H9N3O |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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